Cas no 941886-98-2 (2-{3,4-dioxo-8-phenyl-2H,3H,4H,6H,7H,8H-imidazo2,1-c1,2,4triazin-2-yl}-N-(4-methylphenyl)acetamide)

• Product Name: 2-{3,4-dioxo-8-phenyl-2H,3H,4H,6H,7H,8H-imidazo2,1-c1,2,4triazin-2-yl}-N-(4-methylphenyl)acetamide
• CAS No: 941886-98-2
• MF: C₂₀H₁₉N₅O₃
• MW: 377.396563768387
• CID: 6494800
• Update Time: 2025-05-20

2-{3,4-dioxo-8-phenyl-2H,3H,4H,6H,7H,8H-imidazo2,1-c1,2,4triazin-2-yl}-N-(4-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{3,4-dioxo-8-phenyl-2H,3H,4H,6H,7H,8H-imidazo2,1-c1,2,4triazin-2-yl}-N-(4-methylphenyl)acetamide
• 2-(3,4-dioxo-8-phenyl-6,7-dihydroimidazo[2,1-c][1,2,4]triazin-2-yl)-N-(4-methylphenyl)acetamide

• Inchi： 1S/C20H19N5O3/c1-14-7-9-15(10-8-14)21-17(26)13-25-19(28)18(27)24-12-11-23(20(24)22-25)16-5-3-2-4-6-16/h2-10H,11-13H2,1H3,(H,21,26)
• InChI Key： GIJVMLMSJOLREO-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C)C=C1)(=O)CN1C(=O)C(=O)N2CCN(C3=CC=CC=C3)C2=N1

Additional information on 2-{3,4-dioxo-8-phenyl-2H,3H,4H,6H,7H,8H-imidazo2,1-c1,2,4triazin-2-yl}-N-(4-methylphenyl)acetamide

Introduction to Compound with CAS No. 941886-98-2 and Product Name: 2-{3,4-dioxo-8-phenyl-2H,3H,4H,6H,7H,8H-imidazo[2,1-c][1,2,4]triazin-2-yl}-N-(4-methylphenyl)acetamide

The compound with the CAS number 941886-98-2 and the product name 2-{3,4-dioxo-8-phenyl-2H,3H,4H,6H,7H,8H-imidazo[2,1-c][1,2,4]triazin-2-yl}-N-(4-methylphenyl)acetamide represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound has garnered considerable attention due to its unique structural features and potential biological activities. The molecule is characterized by a fused imidazo[2,1-c][1,2,4]triazine core, which is a privileged scaffold in medicinal chemistry known for its versatility in drug design.

Recent research has highlighted the importance of imidazo[2,1-c][1,2,4]triazines as pharmacophores in the development of novel therapeutic agents. These compounds exhibit a wide range of biological activities, including antiviral, anti-inflammatory, and anticancer properties. The presence of a 3,4-dioxo group in the imidazo[2,1-c][1,2,4]triazine ring enhances the electrophilicity of the scaffold, making it more susceptible to interactions with biological targets. This feature is particularly relevant in the design of small-molecule inhibitors targeting enzymes and receptors involved in disease pathways.

The N-(4-methylphenyl)acetamide moiety appended to the imidazo[2,1-c][1,2,4]triazine core introduces additional functional groups that can modulate the compound's pharmacokinetic properties. The amide bond is a common pharmacophore in drug molecules due to its ability to form hydrogen bonds with biological targets. The 4-methylphenyl group provides steric and electronic modifications that can influence the compound's binding affinity and selectivity. This dual functionality makes the compound a promising candidate for further exploration in drug discovery.

One of the most compelling aspects of this compound is its potential application in addressing unmet medical needs. Current research indicates that imidazo[2,1-c][1,2,4]triazine derivatives are effective against various diseases by inhibiting key enzymes and receptors involved in pathogenesis. For instance, studies have demonstrated that these compounds can interfere with viral replication by inhibiting proteases and polymerases. Additionally, they have shown promise in modulating inflammatory pathways by targeting cyclooxygenase (COX) enzymes and other inflammatory mediators.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The key steps include cyclization reactions to form the imidazo[2,1-c][1,2,4]triazine core followed by functionalization with the N-(4-methylphenyl)acetamide group. Advanced synthetic techniques such as transition-metal catalysis have been employed to improve efficiency and minimize side reactions. These methods align with modern pharmaceutical manufacturing standards aimed at reducing costs and environmental impact.

In terms of pharmacological evaluation, 941886-98-2 has been tested in various in vitro and in vivo models to assess its biological activity. Preliminary results suggest that it exhibits significant inhibitory effects on several target enzymes relevant to cancer progression. The compound's ability to bind tightly to these enzymes without causing off-target effects makes it an attractive lead for further development. Moreover, 941886-98-2 demonstrates good solubility and stability under physiological conditions, which are critical factors for drug formulation and delivery.

The potential therapeutic applications of this compound are vast, encompassing both oncology and anti-inflammatory indications. In oncology, 941886-98-2 has shown promise as an inhibitor of kinases involved in tumor growth and metastasis. Its mechanism of action may involve disrupting signaling pathways that promote cell proliferation and survival. Similarly, 941886-98-2 has demonstrated anti-inflammatory properties by modulating cytokine production and immune cell function.

Future research will focus on optimizing the synthesis of 941886-98-2 to improve scalability while maintaining high purity standards. Additionally, structure-activity relationship (SAR) studies will be conducted to identify modifications that can enhance potency and selectivity. These efforts are complemented by computational modeling approaches, which can predict binding interactions between the compound and biological targets with high accuracy.

The development of 941886-98-2 exemplifies the growing importance of heterocyclic compounds in modern drug discovery. The imidazo[2，1-c][1，24-triazine scaffold offers a rich structural framework for designing molecules with diverse biological activities。 As research continues，new derivatives will be explored，each with unique properties tailored to specific therapeutic needs。 The journey from laboratory synthesis to clinical application is long，but compounds like 941886-98-25-and-product-name: 25---im---are---promising---candidates---for---future---therapies。